Cas no 61841-56-3 (Benzene, 1,1'-thiobis[2,4,5-trimethyl-)
61841-56-3 structure
Product Name:Benzene, 1,1'-thiobis[2,4,5-trimethyl-
CAS No:61841-56-3
MF:C18H22S
MW:270.432283878326
CID:464858
PubChem ID:71391770
Update Time:2025-04-19
Benzene, 1,1'-thiobis[2,4,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-trimethyl-5-(2,4,5-trimethylphenyl)sulfanylbenzene
- 61841-56-3
- 1,1'-Sulfanediylbis(2,4,5-trimethylbenzene)
- DTXSID60813597
- Benzene, 1,1'-thiobis[2,4,5-trimethyl-
-
- Inchi: 1S/C18H22S/c1-11-7-15(5)17(9-13(11)3)19-18-10-14(4)12(2)8-16(18)6/h7-10H,1-6H3
- InChI Key: OMDSMWAFALQVII-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C(C)=CC=1C)C1C=C(C)C(C)=CC=1C
Computed Properties
- Exact Mass: 270.14436
- Monoisotopic Mass: 270.14422188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, 1,1'-thiobis[2,4,5-trimethyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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